Cas no 18463-25-7 (Nigracin)

Nigracin Properties

Names and Identifiers

• Nigracin
• [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-hydroxy-2-(hydroxymethyl)phenoxy]oxan-2-yl]methyl benzoate
• poliothrysoside
• Poliothyrosid
• poliothyrsoside
• polyothyrsoside
• Xylosmoside
• beta-D-Glucopyranoside 4-hydroxy-2-(hydroxymethyl)phenyl 6-benzoate
• [ "Poliothyrsoside" ]
• HY-N3190
• AKOS032948709
• TRIBUTYLTINCHLOROACETATE
• beta-D-Glucopyranoside, 4-hydroxy-2-(hydroxymethyl)phenyl, 6-benzoate
• 18463-25-7
• DTXSID10939852
• FS-10508
• CS-0023537
• CHEMBL512419
• Poliothyrsoside; Xylosmoside
• NCGC00385097-01_C20H22O9_beta-D-Glucopyranoside, 4-hydroxy-2-(hydroxymethyl)phenyl, 6-benzoate
• NCGC00385097-01
• ((2R,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(4-hydroxy-2-(hydroxymethyl)phenoxy)tetrahydro-2H-pyran-2-yl)methyl benzoate
• 4-Hydroxy-2-(hydroxymethyl)phenyl 6-O-benzoylhexopyranoside
• Glucopyranoside, alpha,4-dihydroxy-o-tolyl, 6-benzoate
• DA-66093
• +Expand

• MDL： MFCD20260826
• InChIKey： FLROYCKIIJCTDY-BFMVXSJESA-N
• Inchi： InChI=1S/C20H22O9/c21-9-12-8-13(22)6-7-14(12)28-20-18(25)17(24)16(23)15(29-20)10-27-19(26)11-4-2-1-3-5-11/h1-8,15-18,20-25H,9-10H2/t15-,16-,17+,18-,20-/m1/s1
• SMILES： OCC1C=C(O)C=CC=1O[C@@H]1O[C@H](COC(C2C=CC=CC=2)=O)[C@@H](O)[C@H](O)[C@H]1O

Computed Properties

• Exact Mass: 406.12600
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 406.126
• Heavy Atom Count: 29
• Complexity: 524
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 146A^2

Experimental Properties

• LogP: -0.07210
• PSA: 145.91000
• Refractive Index: 1.652
• Boiling Point: 677.6°Cat760mmHg
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 241°C
• Color/Form: Powder
• Density: 1.485

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether